Cas no 2138199-09-2 (1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl-)

1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- structure
2138199-09-2 structure
Product Name:1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl-
CAS No:2138199-09-2
MF:C13H19N
MW:189.29666352272
CID:5259875
Update Time:2025-10-21

1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl-
    • Inchi: 1S/C13H19N/c1-4-10-6-7-12-11(8-10)13(3,5-2)9-14-12/h6-8,14H,4-5,9H2,1-3H3
    • InChI Key: QWEFJXHIGFHADR-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(CC)C=C2)C(CC)(C)C1

1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-381347-0.05g
3,5-diethyl-3-methyl-2,3-dihydro-1H-indole
2138199-09-2
0.05g
$1152.0 2023-03-02
Enamine
EN300-381347-0.1g
3,5-diethyl-3-methyl-2,3-dihydro-1H-indole
2138199-09-2
0.1g
$1207.0 2023-03-02
Enamine
EN300-381347-0.25g
3,5-diethyl-3-methyl-2,3-dihydro-1H-indole
2138199-09-2
0.25g
$1262.0 2023-03-02
Enamine
EN300-381347-0.5g
3,5-diethyl-3-methyl-2,3-dihydro-1H-indole
2138199-09-2
0.5g
$1316.0 2023-03-02
Enamine
EN300-381347-1.0g
3,5-diethyl-3-methyl-2,3-dihydro-1H-indole
2138199-09-2
1g
$0.0 2023-06-07
Enamine
EN300-381347-2.5g
3,5-diethyl-3-methyl-2,3-dihydro-1H-indole
2138199-09-2
2.5g
$2688.0 2023-03-02
Enamine
EN300-381347-5.0g
3,5-diethyl-3-methyl-2,3-dihydro-1H-indole
2138199-09-2
5.0g
$3977.0 2023-03-02
Enamine
EN300-381347-10.0g
3,5-diethyl-3-methyl-2,3-dihydro-1H-indole
2138199-09-2
10.0g
$5897.0 2023-03-02

1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- Related Literature

Additional information on 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl-

Introduction to 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- (CAS No. 2138199-09-2) and Its Emerging Applications in Chemical Biology

1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2138199-09-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and industrial applications. The presence of multiple substituents, including ethyl groups at the 3 and 5 positions and a methyl group at the 3-position of the dihydroindole core, contributes to its unique chemical properties and potential functionalities.

The indole scaffold is a privileged structure in medicinal chemistry due to its prevalence in natural products and its ability to interact with biological targets. Specifically, 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- exhibits promising characteristics that make it a valuable candidate for further investigation. Its molecular framework suggests potential roles in modulating enzyme activity, interacting with receptors, and serving as a precursor for more complex derivatives. These attributes have positioned it as a subject of interest in both academic and industrial research settings.

In recent years, there has been a surge in the exploration of indole derivatives for their therapeutic potential. The compound 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- (CAS No. 2138199-09-2) has been studied for its potential applications in various therapeutic areas. For instance, indole derivatives have shown promise in the development of anticancer agents due to their ability to interfere with key signaling pathways involved in tumor growth and progression. The structural features of this compound may enable it to inhibit enzymes such as kinases or modulate transcription factors that are critical in cancer biology.

Moreover, the dihydroindole core of 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- is reminiscent of several bioactive molecules that have demonstrated efficacy in treating inflammatory diseases. The ethyl substituents at the 3 and 5 positions may enhance solubility and bioavailability while also influencing binding affinity to biological targets. This makes the compound a candidate for further exploration in the development of anti-inflammatory agents that could target pathways such as NF-κB or MAPK.

The synthesis of 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- (CAS No. 2138199-09-2) presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated hydrogenations have been particularly useful in assembling the indole core and introducing the desired substituents. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative approaches in modern organic synthesis.

The pharmacological profile of 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl- is still under active investigation. Preclinical studies have begun to uncover its potential interactions with various biological targets. For example, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases. The indole moiety's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments targeting central nervous system disorders.

In addition to its therapeutic potential, 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl has shown promise as a tool compound for research purposes. Its well-defined structure allows researchers to use it as a reference standard or intermediate in the synthesis of more complex molecules. This utility is particularly valuable in drug discovery pipelines where structural analogs are systematically explored to optimize potency and selectivity.

The growing interest in 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl (CAS No. 2138199-09) is also driven by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict how this compound might interact with biological targets at an atomic level. Such insights are crucial for designing experiments aimed at validating its biological activity and refining its pharmacological properties.

The future directions for research on 1H-Indole, 3,5-diethyl-2,3-dihydro-3-methyl are multifaceted. Further exploration of its pharmacological effects will be essential to determine its therapeutic relevance across different disease models. Additionally,investigations into its mechanism of action will provide valuable insights into how it interacts with biological systems at a molecular level.

The synthetic community will continue to refine methods for producing this compound efficiently on scales suitable for both research and commercial applications。This includes exploring greener synthetic routes that minimize waste and reduce environmental impact while maintaining high yields。

In conclusion,1H-lndole, *35diethyldihydro* *33methyl* (CAS No *2138199092*) represents a fascinating molecule with significant potential in chemical biology。Its structural complexity,combined with promising preliminary data,makes it an exciting subject for further study。As research progresses,this compound is likely to contribute valuable insights into drug discovery processes,therapeutic strategies,and our fundamental understanding of molecular interactions。

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD